Cas no 36647-25-3 (2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 36647-25-3
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• MDL: MFCD00209453
• CID: 921515
• PubChem ID: 347569
• Update Time: 2025-10-28

2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitrophenyl)-1H-isoindole-1,3(2H)-dione
• 2-(3-nitrophenyl)isoindole-1,3-dione
• 2-(3-nitrophenyl)isoindoline-1,3-dione
• AC1L87M5
• CHEMBL2430974
• CTK1C4475
• N-(3-Nitrophenyl)-phthalimid
• N-(3-Nitro-phenyl)-phthalimid
• N-(3-nitrophenyl)phthalimide
• N-(3-nitro-phenyl)-phthalimide
• NSC406340
• Oprea1_638724
• ST4026909
• 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
• SREHWIURBJQDOE-UHFFFAOYSA-N
• 2-(3-Nitrophenyl)-1H-isoindole-1,3(2H)-dione #
• SCHEMBL11669113
• DTXSID30324302
• AKOS000673055
• BDBM50488721
• CS-0240274
• 36647-25-3
• NSC-406340
• EN300-227464
• Phthalimide, N-(m-nitro-phenyl)-
• STK160720
• Isoindol-1,3(1H,3H)-dione, 2-(3-nitrophenyl)-
• 1H-Isoindole-1,3(2H)-dione, 2-(3-nitrophenyl)-
• Z198209392

• MDL： MFCD00209453
• Inchi： 1S/C14H8N2O4/c17-13-11-6-1-2-7-12(11)14(18)15(13)9-4-3-5-10(8-9)16(19)20/h1-8H
• InChI Key： SREHWIURBJQDOE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 80.52
• LogP: 2.98360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione

2-(3-Nitrophenyl)-2,3-Dihydro-1H-Isoindole-1,3-Dione: A Comprehensive Overview

2-(3-Nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione is a highly specialized organic compound with the CAS number 36647-25-3. This compound belongs to the class of isoindoles, which are bicyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The presence of the nitrophenyl group in its structure imparts unique electronic and steric properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the structural integrity of the molecule. This compound is often synthesized via a two-step process: first, the formation of the isoindole skeleton through cyclization reactions, followed by the introduction of the nitrophenyl substituent through nucleophilic aromatic substitution or coupling reactions.

One of the most promising applications of 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione lies in its potential as a precursor for drug development. The isoindole core is known to exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have highlighted its ability to modulate key cellular pathways involved in cancer progression. For example, researchers have demonstrated that derivatives of this compound can inhibit the activity of certain kinases associated with tumor growth and metastasis.

In addition to its pharmaceutical applications, 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione has shown potential in materials science. Its rigid bicyclic structure and electron-withdrawing nitro group make it an attractive candidate for use in organic electronics. For instance, it has been explored as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic properties through strategic substitution patterns.

The environmental impact of 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound becomes crucial. Preliminary studies suggest that it undergoes rapid biodegradation under aerobic conditions; however, further research is needed to assess its long-term environmental fate and potential risks to aquatic ecosystems.

In conclusion, 2-(3-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No: 36647-25-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications in drug discovery and materials science while ongoing research continues to uncover new insights into its properties and uses. As advancements in synthetic chemistry and material engineering proceed at a rapid pace, this compound is poised to play an increasingly important role in both academic and industrial settings.